methyl 1-(2-fluorophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate

• IUPAC Name: methyl 1-(2-fluorophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate
• InChI: InChI=1S/C13H12FNO3/c1-8-9(13(17)18-2)7-12(16)15(8)11-6-4-3-5-10(11)14/h3-6H,7H2,1-2H3
• InChI Key: HPDZFGAXEGLKKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CC(=O)N1C2=CC=CC=C2F)C(=O)OC
• Molecular Formula: C13H12FNO3
• Molecular Weight: 249.24 g/mol

Description

Methyl 1-(2-fluorophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate is a chemical compound that belongs to the class of pyrrole derivatives Pyrrole derivatives are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 1-(2-fluorophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate typically involves the reaction of 2-fluorobenzaldehyde with methyl acetoacetate in the presence of a base, such as sodium ethoxide. The reaction proceeds through a Knoevenagel condensation followed by cyclization to form the pyrrole ring. The reaction conditions usually involve refluxing the reactants in ethanol for several hours.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions

Methyl 1-(2-fluorophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: The fluorine atom on the phenyl ring can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Methyl 1-(2-fluorophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a drug candidate due to its pharmacological properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of methyl 1-(2-fluorophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and biological context. For example, in antimicrobial studies, it may inhibit bacterial enzymes, while in anticancer research, it may interfere with cell proliferation pathways.

Comparison with Similar Compounds

Similar Compounds

• Methyl 1-(2-chlorophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate
• Methyl 1-(2-bromophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate
• Methyl 1-(2-iodophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate

Uniqueness

Methyl 1-(2-fluorophenyl)-5-methyl-2-oxo-3H-pyrrole-4-carboxylate is unique due to the presence of the fluorine atom, which can significantly influence its chemical and biological properties. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets, making it a valuable compound for various applications.